(5S)-5-phenyl-1,3-oxazolidin-2-one

• CAS No.: 186343-35-1
• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol
• IUPAC Name: (5S)-5-phenyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C9H9NO2/c11-9-10-6-8(12-9)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,10,11)/t8-/m1/s1
• InChI Key: ARILQDNHZGKJBK-MRVPVSSYSA-N
• Isomeric SMILES: C1[C@@H](OC(=O)N1)C2=CC=CC=C2
• Canonical SMILES: C1C(OC(=O)N1)C2=CC=CC=C2

Description

(5S)-5-phenyl-1,3-oxazolidin-2-one is a chiral oxazolidinone derivative featuring a phenyl group at the C5 position of the heterocyclic ring. Oxazolidinones are five-membered lactams with a nitrogen and oxygen atom in the ring, widely utilized in asymmetric synthesis, medicinal chemistry, and as chiral auxiliaries. The (5S) stereochemistry of this compound is critical for its biological and chemical properties, as it influences molecular interactions with enzymes, receptors, and synthetic pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

The pharmacological and physicochemical properties of oxazolidinones are highly sensitive to substitutions at the C3, C4, and C5 positions of the ring. Below is a comparative analysis of (5S)-5-phenyl-1,3-oxazolidin-2-one with structurally related compounds:

Table 1: Structural and Functional Comparison of Key Oxazolidinone Derivatives

Compound Name	Key Substituents/Modifications	Biological Activity/Application	Key Findings	References
(5S)-5-phenyl-1,3-oxazolidin-2-one	C5: Phenyl group	Chiral intermediate, potential enzyme inhibitor	Stereochemistry (5S) critical for enantioselective synthesis and binding.
(4S,5S)-4-methyl-5-phenyl-1,3-oxazolidin-2-one	C4: Methyl; C5: Phenyl	Δ-5 Desaturase (D5D) inhibitor	Methyl substitution at C4 enhances metabolic stability and oral bioavailability.
MLV-6976	C4: 2-methylpropyl; C5: Phenyl (5R configuration)	Centrally acting muscle relaxant	5R stereochemistry and bulky C3/C4 substituents confer dose-dependent efficacy.
Ezetimibe precursor (48)	C3: 5-(4-fluorophenyl)-5-hydroxypentanoyl	Cholesterol absorption inhibitor intermediate	Fluorine and hydroxyl groups improve selectivity (>95% conversion in synthesis).
Contezolid	C5: Aminomethyl; C3: Trifluorophenyl	Antibacterial agent	Aminomethyl group reduces bone marrow toxicity; 5S configuration essential.
(5S)-5-(aminomethyl)-1,3-oxazolidin-2-one	C5: Aminomethyl	Antibacterial intermediate	Increased polarity due to aminomethyl may affect pharmacokinetics.

Key Observations:

Stereochemical Influence: The (5S) configuration is a recurring motif in bioactive oxazolidinones, such as contezolid and ezetimibe intermediates, where it ensures proper binding to biological targets . In contrast, MLV-6976 (5R configuration) demonstrates that stereochemical inversion can redirect activity toward muscle relaxation .

Substitution Patterns :

• C4 Methylation : Derivatives like (4S,5S)-4-methyl-5-phenyl-1,3-oxazolidin-2-one exhibit enhanced metabolic stability, attributed to steric hindrance at cytochrome P450 oxidation sites .
• C3 Modifications : Bulky groups (e.g., trifluorophenyl in contezolid) improve antibacterial activity by enhancing target affinity .
• Phenyl vs. Fluorophenyl : Fluorine substitution in ezetimibe precursors increases electrophilicity, aiding in selective reductions .

Functional Group Impact: Hydroxyl or aminomethyl groups at C5 (e.g., in ezetimibe precursors or contezolid) modulate solubility and toxicity profiles .

Synthetic Accessibility: Asymmetric synthesis methods (e.g., Evans aldol reactions) are critical for producing enantiopure oxazolidinones, as seen in the scalable synthesis of (4S,5S)-5n .